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Compound of Interest

Compound Name: Sprodiamide

CAS No.: 167165-71-1

Cat. No.: B15622231

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sprodiamide is a paramagnetic contrast agent developed for magnetic resonance imaging

(MRI). It belongs to the class of dysprosium-based contrast agents, which are known for their

strong effects on the transverse relaxation time (T2) of water protons, leading to a decrease in

signal intensity on T2-weighted images. This characteristic positions Sprodiamide as a

negative or T2 contrast agent. Although investigated for its potential in applications such as

myocardial and brain perfusion imaging, Sprodiamide was never approved for human or

veterinary use[1]. This technical guide provides a comprehensive overview of Sprodiamide,

including its chemical identity, mechanism of action, and, where specific data is limited, insights

from related dysprosium-based contrast agents.
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Property Value Reference

IUPAC Name

dysprosium(III) 5,8-

bis(carboxylatomethyl)-11-(2-

(methylamino)-2-oxoethyl)-3-

oxo-2,5,8,11-tetraazatridecan-

13-oate

CAS Number 128470-17-7

Chemical Formula C₁₆H₂₆DyN₅O₈

Molecular Weight 578.91 g/mol

Class
Dysprosium-based MRI

Contrast Agent (T2/Negative)
[1][2]

Mechanism of Action
The contrast-enhancing properties of Sprodiamide are derived from the paramagnetic nature

of the dysprosium(III) ion (Dy³⁺). Like other lanthanide ions, Dy³⁺ possesses unpaired electrons

that create a large magnetic moment. When placed in the strong magnetic field of an MRI

scanner, these magnetic moments induce significant local magnetic field inhomogeneities in

the surrounding tissues.

This heterogeneity primarily affects the transverse relaxation time (T2) of nearby water protons.

The rapid dephasing of the proton spins leads to a significant shortening of T2, resulting in a

loss of signal intensity on T2-weighted MR images. This effect is the basis for its function as a

"negative" contrast agent, where tissues accumulating Sprodiamide appear darker. Due to its

strong effect on T2 relaxation, Sprodiamide and other dysprosium-based agents are

particularly suited for applications where a decrease in signal is desirable for highlighting

specific physiological processes, such as perfusion imaging.[1][2][3]

The efficiency of a contrast agent is quantified by its relaxivity (r1 and r2), which is the change

in the relaxation rate of water protons per unit concentration of the contrast agent. For T2

contrast agents like Sprodiamide, a high r2 relaxivity is the key characteristic. While specific

relaxivity values for Sprodiamide are not readily available in the reviewed literature, other
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dysprosium-based contrast agents have demonstrated high r2/r1 ratios, which is indicative of a

potent T2 agent.[3][4]

Experimental Protocols
Due to the limited public information and lack of clinical approval for Sprodiamide, specific,

validated experimental protocols are not available. However, a general protocol for preclinical

evaluation of a T2 contrast agent in an animal model can be outlined.

In Vitro Relaxivity Measurement
Preparation of Phantoms: Prepare a series of phantoms (e.g., in saline or plasma) with

varying concentrations of the dysprosium-based contrast agent.

MRI Acquisition: Acquire T1 and T2 relaxation time maps of the phantoms using a clinical or

preclinical MRI scanner at the desired field strength (e.g., 1.5T, 3T).

Data Analysis: Plot the inverse of the T1 and T2 relaxation times (R1 and R2, in s⁻¹) against

the concentration of the contrast agent (in mM). The slope of the resulting linear fit will yield

the r1 and r2 relaxivities (in mM⁻¹s⁻¹), respectively.[5]

In Vivo Preclinical Imaging (e.g., Tumor Model)
Animal Model: Utilize a relevant animal model (e.g., a mouse with a xenograft tumor).

Baseline Imaging: Acquire pre-contrast T2-weighted and/or T2*-weighted MR images of the

region of interest.

Contrast Agent Administration: Administer the dysprosium-based contrast agent

intravenously (IV) via a tail vein catheter at a predetermined dose.

Dynamic and Post-Contrast Imaging: Acquire a series of T2-weighted or T2*-weighted

images dynamically during and after the injection to observe the perfusion and accumulation

of the agent in the tissue of interest.

Data Analysis: Analyze the signal intensity changes over time in the region of interest (e.g.,

tumor vs. surrounding healthy tissue) to assess the pharmacokinetics and contrast

enhancement profile of the agent.
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Visualizations

Mechanism of T2 Contrast Enhancement

Sprodiamide (Dy³⁺) Local Magnetic Field Induces Inhomogeneity Water Protons Affects T2 Relaxation Rapid Dephasing Signal Loss Shortens

Click to download full resolution via product page

Caption: Mechanism of Sprodiamide as a T2 contrast agent.
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Preclinical MRI Workflow

Animal Model Preparation

Baseline MRI Scan (Pre-contrast)

IV Administration of Sprodiamide

Dynamic T2-weighted MRI

Post-contrast Imaging

Image Analysis (Signal Intensity vs. Time)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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